Cas no 2128710-36-9 (Methyl 2-chloro-5-[(4-hydroxy-2,6-dimethylpiperidin-1-YL)methyl]pyridine-3-carboxylate)

• Product Name: Methyl 2-chloro-5-[(4-hydroxy-2,6-dimethylpiperidin-1-YL)methyl]pyridine-3-carboxylate
• CAS No: 2128710-36-9
• MF: C₁₅H₂₁ClN₂O₃
• MW: 312.791843175888
• CID: 5936927
• PubChem ID: 127266177
• Update Time: 2025-05-20

Methyl 2-chloro-5-[(4-hydroxy-2,6-dimethylpiperidin-1-YL)methyl]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6686560
• METHYL 2-CHLORO-5-[(4-HYDROXY-2,6-DIMETHYLPIPERIDIN-1-YL)METHYL]PYRIDINE-3-CARBOXYLATE
• AKOS030741173
• 2128710-36-9
• Methyl 2-chloro-5-[(4-hydroxy-2,6-dimethylpiperidin-1-YL)methyl]pyridine-3-carboxylate

• Inchi： 1S/C15H21ClN2O3/c1-9-4-12(19)5-10(2)18(9)8-11-6-13(15(20)21-3)14(16)17-7-11/h6-7,9-10,12,19H,4-5,8H2,1-3H3
• InChI Key： YUKGBWPGVXBUPV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=C(C=N1)CN1C(C)CC(CC1C)O

Computed Properties

• Exact Mass: 312.1240702g/mol
• Monoisotopic Mass: 312.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.7Ų

Additional information on Methyl 2-chloro-5-[(4-hydroxy-2,6-dimethylpiperidin-1-YL)methyl]pyridine-3-carboxylate

Methyl 2-chloro-5-[(4-hydroxy-2,6-dimethylpiperidin-1-YL)methyl]pyridine-3-carboxylate (CAS No. 2128710-36-9): A Comprehensive Overview

Methyl 2-chloro-5-[(4-hydroxy-2,6-dimethylpiperidin-1-YL)methyl]pyridine-3-carboxylate, identified by its CAS number 2128710-36-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Methyl 2-chloro-5-[(4-hydroxy-2,6-dimethylpiperidin-1-YL)methyl]pyridine-3-carboxylate is characterized by a pyridine core appended with various functional groups. The presence of a chloro substituent at the 2-position and a carboxylate ester group at the 3-position contributes to its unique reactivity and interaction potential with biological targets. Additionally, the incorporation of a 4-hydroxy-2,6-dimethylpiperidine moiety at the 5-position introduces a complex nitrogen-containing heterocycle, which is known to enhance binding affinity and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions of this compound with biological systems. Studies have indicated that the 4-hydroxy-2,6-dimethylpiperidin-1-YL group plays a crucial role in modulating the compound's pharmacokinetic properties. This region is particularly interesting because it can form hydrogen bonds with polar residues in protein targets, thereby influencing the compound's binding affinity and duration of action.

In the realm of drug discovery, the synthesis and optimization of such complex molecules are critical steps toward developing novel therapeutics. The use of advanced synthetic methodologies has allowed chemists to modify various aspects of the molecular structure while maintaining or enhancing its biological activity. For instance, modifications to the chloro substituent or the piperidine ring have been explored to improve metabolic stability and reduce potential toxicity.

The carboxylate ester group at the 3-position of Methyl 2-chloro-5-[(4-hydroxy-2,6-dimethylpiperidin-1-YL)methyl]pyridine-3-carboxylate serves as a versatile handle for further functionalization. This feature has been leveraged in various synthetic strategies to introduce additional pharmacophores or to link the compound to other molecules via conjugation. Such modifications can expand its therapeutic potential by targeting multiple pathways or enhancing its delivery properties.

Current research in this area is focused on understanding how structural variations influence biological activity. By employing high-throughput screening techniques and structure-based drug design approaches, scientists are identifying new analogs with improved efficacy and reduced side effects. These efforts are supported by increasingly powerful computational tools that can predict molecular interactions with high accuracy.

The biological profile of this compound has also been investigated in preclinical models. Initial studies suggest that it exhibits potent activity against certain enzymatic targets, making it a promising candidate for treating conditions associated with these enzymes. Further research is needed to fully elucidate its mechanism of action and to assess its potential as a lead compound for drug development.

One of the most exciting aspects of working with such molecules is the opportunity to discover new chemical space. By combining different functional groups and heterocycles in innovative ways, researchers can generate compounds with unique properties that may not be found in natural products or existing drugs. This approach is particularly valuable for addressing complex diseases that require multi-target intervention.

The synthesis of Methyl 2-chloro-5-[(4-hydroxy-2,6-dimethylpiperidin-1-YL)methyl]pyridine-3-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, such as flow chemistry and automated synthesis platforms, have made it possible to streamline these processes and improve scalability. These advancements are crucial for moving promising candidates from the laboratory into clinical development.

In conclusion, Methyl 2-chloro-5-[(4-hydroxy-2,6-dimethylpiperidin-1-YL)methyl]pyridine-3-carboxylate (CAS No. 2128710-36-9) represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutics. Its unique molecular architecture and promising biological activity make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play an important role in future medical advancements.